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Compound of Interest

Compound Name: Jnj-dgat2-A

Cat. No.: B15574675

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Storage, and Disposal of the DGAT2 Inhibitor Jnj-dgat2-A.

This document provides crucial safety and logistical information for the handling of Jnj-dgat2-
A, a selective diacylglycerol acyltransferase 2 (DGAT?2) inhibitor. Adherence to these guidelines
is essential to ensure a safe laboratory environment and maintain the integrity of the
compound.

Chemical and Physical Properties

A summary of the key quantitative data for Jnj-dgat2-A is presented below for easy reference.

Property Value Source
Molecular Weight 523.38 g/mol [1112][3]
Formula C24H16BrFN40O:2S [1][2]13]
CAS Number 1962931-71-0 [11[2]13][4]
ICs0 140 nM [1][2][3]

In DMSO: 3.33 mg/mL (6.36
- mM) with ultrasonic and
Solubility ) . _ [11[2]
warming to 60°CIn DMSO:

52.34 mg/mL (100 mM)
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Personal Protective Equipment (PPE)

When handling Jnj-dgat2-A, it is imperative to use appropriate personal protective equipment
to minimize exposure and ensure personal safety.

Equipment Specification

Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber)
Eye Protection Safety glasses with side-shields or goggles
Skin and Body Protection Laboratory coat

Use in a well-ventilated area. If dusts are
Respiratory Protection generated, a NIOSH-approved respirator is

recommended.

Handling and Storage Protocols

Proper handling and storage are critical to maintain the stability and efficacy of Jnj-dgat2-A.
Storage:

o Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[3][4]

¢ In solvent: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1][3][4]

o Store in a sealed container, protected from moisture and light.[4]

Handling:

e Avoid inhalation of dust and contact with skin and eyes.

¢ Use in a chemical fume hood to minimize inhalation exposure.

e Prepare stock solutions in appropriate solvents such as DMSO.[1][2] To enhance solubility,
the solution can be warmed to 37°C and sonicated.[1]

Spill and Disposal Procedures
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In the event of a spill or for routine disposal, follow these guidelines to ensure safety and
environmental compliance.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use absorbent material to contain the spill.

Collect: Carefully sweep or scoop up the spilled material and place it in a sealed container
for disposal.

Clean: Clean the spill area thoroughly with a suitable decontamination solution.
Disposal:
o Dispose of waste material in accordance with local, state, and federal regulations.

e Do not allow the material to enter drains or waterways.

Experimental Workflow for Handling Jnj-dgat2-A

The following diagram outlines the standard workflow for handling Jnj-dgat2-A in a laboratory
setting.
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Caption: Standard laboratory workflow for handling Jnj-dgat2-A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Protocols for Jnj-dgat2-
A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574675#personal-protective-equipment-for-
handling-jnj-dgat2-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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